Cas no 1089330-45-9 ((3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylsulfanyl)-acetic acid)

• Product Name: (3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylsulfanyl)-acetic acid
• CAS No: 1089330-45-9
• MF: C₁₂H₁₂BrF₃N₂O₃S
• MW: 401.199491500854
• MDL: MFCD11052455
• CID: 4679584
• Update Time: 2025-05-20

(3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylsulfanyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-BROMO-6-MORPHOLIN-4-YL-4-TRIFLUOROMETHYL-PYRIDIN-2-YLSULFANYL)-ACETIC ACID
• (3-Bromo-6-morpholin-4-yl-4-trifluoromethylpyridin-2-ylsulfanyl)acetic acid
• (3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylsulfanyl)-acetic acid

• MDL： MFCD11052455
• Inchi： 1S/C12H12BrF3N2O3S/c13-10-7(12(14,15)16)5-8(18-1-3-21-4-2-18)17-11(10)22-6-9(19)20/h5H,1-4,6H2,(H,19,20)
• InChI Key： OVLQLHGGDCTNHA-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C=C1C(F)(F)F)N1CCOCC1)SCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 396
• Topological Polar Surface Area: 88

Additional information on (3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylsulfanyl)-acetic acid

Introduction to (3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylsulfanyl)-acetic acid (CAS No. 1089330-45-9)

(3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylsulfanyl)-acetic acid (CAS No. 1089330-45-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo-substituted pyridine ring, a morpholine group, and a trifluoromethyl moiety, all of which contribute to its potential therapeutic applications.

The bromo-substituted pyridine ring is a key structural element that imparts specific chemical and biological properties to the molecule. Pyridine derivatives are well-known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The presence of the bromine atom can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.

The morpholine group is another crucial component of this compound. Morpholines are widely used in pharmaceuticals due to their ability to modulate various biological targets. They are often incorporated into drug molecules to improve solubility and stability, as well as to enhance binding affinity to specific receptors or enzymes. In the context of (3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylsulfanyl)-acetic acid, the morpholine group may play a role in enhancing the compound's interaction with target proteins or enzymes.

The trifluoromethyl moiety is a highly electronegative functional group that can significantly influence the electronic properties of the molecule. Trifluoromethylated compounds are known for their metabolic stability and ability to cross biological membranes. This feature makes them attractive candidates for drug development, particularly in cases where prolonged drug action or improved pharmacokinetic profiles are desired.

Recent studies have explored the potential therapeutic applications of (3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylsulfanyl)-acetic acid. One notable area of research is its use as an inhibitor of specific enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the compound effectively blocked the enzyme's activity, leading to reduced tumor growth in preclinical models.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a common underlying factor in many chronic diseases, including arthritis, cardiovascular disease, and neurodegenerative disorders. Preliminary studies have shown that (3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylsulfanyl)-acetic acid can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines and chemokines. This suggests that it may have therapeutic potential in managing inflammatory conditions.

The sulfanyl-acetic acid portion of the molecule is also noteworthy. Sulfur-containing compounds are known for their diverse biological activities, including antioxidant and anti-inflammatory properties. The presence of this functional group may contribute to the overall biological profile of the compound, potentially enhancing its therapeutic efficacy.

In terms of chemical synthesis, (3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylsulfanyl)-acetic acid can be prepared through a series of well-established organic reactions. The synthesis typically involves multiple steps, including bromination, substitution reactions, and sulfuration processes. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both research and development settings.

The safety profile of (3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-ylsulfanyl)-acetic acid has also been evaluated in various preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, (3-Bromo-6-morpholin-4-YL-4-trifluoromethyl-pyridin-2-y\-lsulfanyl)-acetic acid (CAS No. 1089330\-45\-9) represents a promising candidate for further investigation in medicinal chemistry and pharmaceutical research. Its unique structural features and potential therapeutic applications make it an intriguing molecule for both academic and industrial researchers working on drug discovery and development projects.